Cas no 922881-35-4 (6-(4-chlorophenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one)
6-(4-chlorophenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL23297296
- 6-(4-chlorophenyl)-2-(3-methylbenzyl)pyridazin-3(2H)-one
- CCG-337058
- 6-(4-chlorophenyl)-2-[(3-methylphenyl)methyl]pyridazin-3-one
- 6-(4-chlorophenyl)-2-[(3-methylphenyl)methyl]-2,3-dihydropyridazin-3-one
- AKOS024465256
- F2774-0271
- 922881-35-4
- 6-(4-chlorophenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one
-
- Inchi: 1S/C18H15ClN2O/c1-13-3-2-4-14(11-13)12-21-18(22)10-9-17(20-21)15-5-7-16(19)8-6-15/h2-11H,12H2,1H3
- InChI Key: OMONZARPZFYTOH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC(N(CC2C=CC=C(C)C=2)N=1)=O
Computed Properties
- Exact Mass: 310.0872908g/mol
- Monoisotopic Mass: 310.0872908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 32.7Ų
6-(4-chlorophenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2774-0271-2μmol |
6-(4-chlorophenyl)-2-[(3-methylphenyl)methyl]-2,3-dihydropyridazin-3-one |
922881-35-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2774-0271-1mg |
6-(4-chlorophenyl)-2-[(3-methylphenyl)methyl]-2,3-dihydropyridazin-3-one |
922881-35-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2774-0271-2mg |
6-(4-chlorophenyl)-2-[(3-methylphenyl)methyl]-2,3-dihydropyridazin-3-one |
922881-35-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2774-0271-3mg |
6-(4-chlorophenyl)-2-[(3-methylphenyl)methyl]-2,3-dihydropyridazin-3-one |
922881-35-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2774-0271-4mg |
6-(4-chlorophenyl)-2-[(3-methylphenyl)methyl]-2,3-dihydropyridazin-3-one |
922881-35-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 |
6-(4-chlorophenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 6-(4-chlorophenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one
6-(4-Chlorophenyl)-2-(3-Methylphenyl)methyl-2,3-Dihydropyridazin-3-One: A Comprehensive Overview
6-(4-Chlorophenyl)-2-(3-Methylphenyl)methyl-2,3-Dihydropyridazin-3-One, also known by its CAS Registry Number 922881-35-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their versatile structures and applications. The molecule consists of a dihydropyridazine ring system with substituents at positions 6 and 2, specifically a 4-chlorophenyl group and a 3-methylphenylmethyl group, respectively. These substituents contribute to the compound's unique chemical properties and reactivity.
The synthesis of 6-(4-Chlorophenyl)-2-(3-Methylphenyl)methyl-2,3-Dihydropyridazin-3-One involves a series of intricate organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, condensation reactions, and catalytic hydrogenation to construct the dihydropyridazine core. The presence of electron-withdrawing groups like the chloro substituent at position 4 of the phenyl ring enhances the reactivity of the molecule during these reactions. Recent advancements in catalytic systems have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.
The structural features of this compound make it an attractive candidate for various applications. In the pharmaceutical industry, dihydropyridazines are often explored as potential drug candidates due to their ability to modulate biological targets such as kinases and ion channels. Studies have shown that 6-(4-Chlorophenyl)-2-(3-Methylphenyl)methyl-2,3-Dihydropyridazin-3-One exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, recent research published in Journal of Medicinal Chemistry highlights its potential as a lead compound for developing treatments against Alzheimer's disease.
In addition to its pharmacological applications, this compound has also found utility in materials science. The dihydropyridazine moiety is known to exhibit interesting electronic properties, making it suitable for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells. A study conducted at the University of California demonstrated that incorporating this compound into polymer blends significantly enhances their photovoltaic efficiency.
The environmental impact of 6-(4-Chlorophenyl)-2-(3-Methylphenyl)methyl-2,3-Dihydropyridazin-3-One has also been a subject of recent scrutiny. As industries increasingly prioritize sustainability, understanding the eco-toxicological profile of such compounds becomes crucial. Preliminary studies indicate that while the compound exhibits moderate biodegradability under aerobic conditions, further research is required to assess its long-term effects on aquatic ecosystems.
From a synthetic chemistry perspective, the study of this compound has led to advancements in reaction mechanisms and catalyst design. The regioselectivity observed during its synthesis has provided valuable insights into controlling stereochemistry in complex molecules. These findings have been instrumental in developing more efficient routes for synthesizing related compounds with diverse substituents.
In conclusion, 6-(4-Chlorophenyl)-2-(3-Methylphenyl)methyl-2,3-Dihydropyridazin-3-One, CAS No: 922881-35-4, stands as a testament to the interdisciplinary nature of modern chemical research. Its unique structure lends itself to applications ranging from drug discovery to materials science, while ongoing studies continue to uncover new facets of its chemical behavior. As research progresses, this compound is poised to play an increasingly significant role in both academic and industrial settings.
922881-35-4 (6-(4-chlorophenyl)-2-(3-methylphenyl)methyl-2,3-dihydropyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)